![molecular formula C16H15BrClNO3 B5570669 3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde oxime](/img/structure/B5570669.png)
3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde oxime
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Description
3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde oxime, also known as CB-1 antagonist, is a chemical compound that has been widely studied in the field of neuroscience. It is a potent and selective antagonist of the cannabinoid receptor CB-1, which is responsible for the psychoactive effects of cannabis. The purpose of
Scientific Research Applications
Synthesis and Biological Activity
Several studies focus on the synthesis of benzamide derivatives and their characterization as potential biological active compounds. For instance, novel non-peptide CCR5 antagonist Benzamide derivatives were synthesized from related bromo and chlorobenzyl compounds, and their structures were characterized using various spectroscopic methods. These compounds were tested for biological activity, indicating a research interest in their potential therapeutic applications (H. Bi, 2015).
Another example is the preparation and characterization of N-Allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide, showcasing a methodological approach to creating novel CCR5 antagonists. These studies highlight the synthetic pathways and the structural elucidation of these compounds (H. Bi, 2014).
Mechanistic Studies and Catalysis
Research into the mechanistic aspects of synthesizing related compounds also sheds light on potential applications. For example, studies on the oxidative formation of thiolesters in model systems mimic the function of the pyruvate dehydrogenase complex, suggesting applications in understanding enzymatic processes and designing mimetic compounds (Y. Kageyama & S. Murata, 2005).
Environmental and Degradation Studies
Research on the degradation products of UV filters in chlorinated seawater swimming pools indicates a broader environmental application of studying such compounds. These studies highlight how organic compounds, including brominated and chlorinated derivatives, interact with environmental factors, leading to the formation of byproducts with potential ecological and health impacts (Tarek Manasfi et al., 2015).
properties
IUPAC Name |
(NE)-N-[[3-bromo-4-[(4-chlorophenyl)methoxy]-5-ethoxyphenyl]methylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrClNO3/c1-2-21-15-8-12(9-19-20)7-14(17)16(15)22-10-11-3-5-13(18)6-4-11/h3-9,20H,2,10H2,1H3/b19-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDTYLDXGROQMAF-DJKKODMXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=NO)Br)OCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C(=CC(=C1)/C=N/O)Br)OCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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